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Executive Summary

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2-Methyl-2-(4-methylphenyl)propanoic acid (CAS No. 20430-18-6). As a
substituted aromatic carboxylic acid, this compound holds relevance in synthetic organic
chemistry and as a potential building block or reference material in pharmaceutical
development. This document consolidates structural details, computed physical properties,
expected spectroscopic signatures, and key chemical reactivity. Furthermore, it outlines a
plausible synthetic pathway and standard analytical protocols, offering both foundational data
and practical insights for laboratory professionals.

Introduction and Nomenclature

2-Methyl-2-(4-methylphenyl)propanoic acid is a fine chemical intermediate characterized by
a propanoic acid moiety in which the alpha-carbon is quaternized with two methyl groups and
substituted with a p-tolyl (4-methylphenyl) group. This structure distinguishes it from more
common isomers like 2-(4-methylphenyl)propanoic acid, an impurity related to ibuprofen[1].
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Understanding its unique properties is crucial for its application in complex molecular synthesis
and for distinguishing it during analytical characterization.

Key Identifiers:
o Systematic IUPAC Name: 2-methyl-2-(4-methylphenyl)propanoic acid[2]

o Common Synonyms: 2-Methyl-2-(p-tolyl)propanoic acid, a,a,4-Trimethylbenzeneacetic
acid[2][3]

o CAS Number: 20430-18-6[2][3][4]

e Molecular Formula: C11H1402[2][3][4]

Molecular and Physical Properties

The physical properties of a compound are foundational to its handling, purification, and
formulation. While experimental data for this specific molecule is not widely published, a robust
set of computed properties provides valuable guidance for experimental design.

Molecular Structure

The structural arrangement, featuring a quaternary a-carbon, sterically hinders the carboxyl
group, which can influence its chemical reactivity compared to non-quaternary analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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